molecular formula C21H22N2O2 B8282200 9-(((4-Methoxyphenyl)methyl)amino)-1,2,3,4-tetrahydro-1-acridinol CAS No. 104628-28-6

9-(((4-Methoxyphenyl)methyl)amino)-1,2,3,4-tetrahydro-1-acridinol

Cat. No.: B8282200
CAS No.: 104628-28-6
M. Wt: 334.4 g/mol
InChI Key: GKQCJUSPLSEUKC-UHFFFAOYSA-N
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Description

9-(((4-Methoxyphenyl)methyl)amino)-1,2,3,4-tetrahydro-1-acridinol is a useful research compound. Its molecular formula is C21H22N2O2 and its molecular weight is 334.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

104628-28-6

Molecular Formula

C21H22N2O2

Molecular Weight

334.4 g/mol

IUPAC Name

9-[(4-methoxyphenyl)methylamino]-1,2,3,4-tetrahydroacridin-1-ol

InChI

InChI=1S/C21H22N2O2/c1-25-15-11-9-14(10-12-15)13-22-21-16-5-2-3-6-17(16)23-18-7-4-8-19(24)20(18)21/h2-3,5-6,9-12,19,24H,4,7-8,13H2,1H3,(H,22,23)

InChI Key

GKQCJUSPLSEUKC-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)CNC2=C3C(CCCC3=NC4=CC=CC=C42)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

3,4-Dihydro-9-(4-methoxybenzylamino)acridin-1(2H)-one (4.25 g) was dissolved in 75 ml of dry THF and chilled with ice-water. 1M lithium aluminum hydride in THF (7.0 ml) was then added dropwise. After 15 minutes the reaction was quenched by the sequential dropwise addition of 0.4 ml of water, 0.4 ml of 15% sodium hydride and 1.2 ml of water. The inorganic salts were filtered off, the solvents were evaporated, and the residue recrystallized from dichloromethane-ether to give 3.0 g of analytically pure product, mp 163°-165° C.
Name
3,4-Dihydro-9-(4-methoxybenzylamino)acridin-1(2H)-one
Quantity
4.25 g
Type
reactant
Reaction Step One
Name
Quantity
75 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
7 mL
Type
solvent
Reaction Step Three

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